BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of Ac-KQL-
AMC powder.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ac-KQL-AMC

Cat. No.: B12377902

Ac-KQL-AMC Powder: A Technical Guide for
Researchers

For Immediate Release

This technical guide provides an in-depth overview of the physical and chemical properties of
Acetyl-Lysyl-Glutaminyl-Leucyl-7-amino-4-methylcoumarin (Ac-KQL-AMC) powder. Designed
for researchers, scientists, and professionals in drug development, this document outlines the
core characteristics, experimental applications, and relevant biological pathways associated
with this fluorogenic substrate.

Core Properties of Ac-KQL-AMC

Ac-KQL-AMC is a synthetic peptide substrate used to measure the trypsin-like activity of the
proteasome.[1][2][3][4][5][6] The cleavage of the AMC group by the proteasome results in a
fluorescent signal that can be quantified to determine enzyme activity.[1][2][3][5][6]

Physical and Chemical Data

The fundamental properties of Ac-KQL-AMC powder are summarized in the table below,
compiled from various supplier and safety datasheets.
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Property Value Source

Molecular Weight 586.68 g/mol [1112]

Molecular Formula C29H42N607 [1]

CAS Number 1104011-51-9 (2121141171

Appearance White solid powder [8]

] >95% (as determined by

Purity [3]

HPLC)
N Soluble in DMSO (up to 50

Solubility [8]

mg/mL)

Excitation: 360-380 nm,
Fluorescence o [31[5][6]
Emission: 430-460 nm

Storage and Stability

Proper storage is crucial to maintain the integrity of Ac-KQL-AMC. For long-term storage, the
powder should be kept at -20°C.[2][3][8] Some suppliers suggest that in solvent, it should be
stored at -80°C for up to a year.[2] Upon reconstitution in DMSO, it is recommended to create
aliquots and store them at -20°C to avoid multiple freeze-thaw cycles.[3][5] The powder is
stable enough for room temperature shipping.[3][5]

Experimental Applications and Protocols

Ac-KQL-AMC is primarily utilized in biochemical assays to quantify the trypsin-like activity of
both constitutive and immunoproteasomes.[3][5][6]

General Experimental Workflow

The following diagram illustrates a typical workflow for an enzyme activity assay using Ac-
KQL-AMC.
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Experimental Workflow for Ac-KQL-AMC Assay

Preparation
Prepare Ac-KQL-AMC stock solution in DMSO Prepare 20S proteasome solution Prepare assay buffer

Incubation

Y

Incubate proteasome with or without activator (e.g., PA28[3)

Reaction

y

Mix proteasome and Ac-KQL-AMC in a 96-well plate

Measurement

Measure fluorescence kinetically (Ex: 360 nm, Em: 460 nm)

Data Analysis

Calculate the linear slope to determine enzyme activity

Click to download full resolution via product page
Ac-KQL-AMC Assay Workflow

Detailed Protocol for Proteasome Activity Assay

A common protocol for measuring the trypsin-like activity of the 20S proteasome using Ac-
KQL-AMC is as follows:[3][5]

+ Reagent Preparation:

o Prepare a stock solution of Ac-KQL-AMC in DMSO.
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o The assay buffer typically consists of 20 mM Tris (pH 7.1), 50 mM NaCl, and 2 mM [3-
mercaptoethanol.

o Prepare a solution of 20S proteasome (constitutive or immuno) in the assay buffer.

Incubation:

o Incubate the 20S proteasome (e.g., 20 nM) with or without a proteasome activator like
PA28[ (e.g., 120 nM) for 15 minutes at 37°C.[3][5]

Reaction Initiation:

o In a 96-well plate, mix equal volumes of the proteasome solution and the Ac-KQL-AMC
substrate solution (prepared in the assay buffer to a final working concentration of 50-200

UM).[3][5]

Fluorescence Measurement:

o Immediately begin kinetic measurement of AMC fluorescence using a plate reader with
excitation and emission wavelengths set to approximately 360 nm and 460 nm,
respectively.[3][5][6]

Data Analysis:

o The rate of increase in fluorescence, represented by the linear slope of the kinetic read, is
proportional to the proteasome's trypsin-like activity.

o Subtract the background fluorescence from a substrate-only control well.

Biological Context: The Ubiquitin-Proteasome
System

Ac-KQL-AMC serves as a tool to investigate the function of the proteasome, a critical
component of the ubiquitin-proteasome system (UPS). The UPS is a major pathway for protein
degradation in eukaryotic cells, playing a key role in cellular processes such as cell cycle
regulation, signal transduction, and immune surveillance.
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The following diagram illustrates the role of the proteasome in the UPS and the mechanism of

Ac-KQL-AMC cleavage.

Ac-KQL-AMC in the Ubiquitin-Proteasome Pathway

Ubiquitin-Proteasome System
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Role of Proteasome and Ac-KQL-AMC Cleavage

Safety and Handling

According to the Material Safety Data Sheet, Ac-KQL-AMC may cause irritation to the eyes,
mucous membranes, upper respiratory tract, and skin.[8] It is recommended to use personal
protective equipment, including gloves and safety glasses, and to ensure good ventilation when
handling the powder.[8] The toxicological properties have not been fully investigated.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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